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Compound of Interest

Compound Name: Glyphosate-d2-1

Cat. No.: B12395753 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Glyphosate-d2-1,

a deuterated isotopologue of the widely used herbicide glyphosate. Understanding the solubility

of this compound is critical for a variety of research and development applications, including its

use as an internal standard in analytical chemistry, in environmental fate studies, and in

toxicological research.

Due to the limited availability of direct quantitative solubility data for Glyphosate-d2-1 in

organic solvents, this guide presents data for the non-deuterated parent compound, glyphosate

acid. Given the minor structural difference—the substitution of two hydrogen atoms with

deuterium on the glycine methylene group—the solubility characteristics are expected to be

very similar. This assumption allows for a robust estimation of the solubility behavior of

Glyphosate-d2-1.

Core Concepts in Solubility
The solubility of a compound in a particular solvent is a measure of the maximum amount of

that compound that can be dissolved in a given amount of the solvent at a specific temperature

to form a saturated solution. This property is governed by the principle of "like dissolves like,"

where polar compounds tend to dissolve in polar solvents and non-polar compounds in non-

polar solvents. Glyphosate, and by extension Glyphosate-d2-1, is a polar, zwitterionic

molecule, which significantly influences its solubility profile.
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Quantitative Solubility Data
The following tables summarize the available quantitative and qualitative solubility data for

Glyphosate-d2-1 and its non-deuterated analogue, glyphosate acid, in various organic

solvents.

Table 1: Solubility of Glyphosate-d2-1

Solvent Temperature Solubility Data Type

Dimethyl Sulfoxide

(DMSO)
Not Specified Slightly Soluble[1] Qualitative

Water Not Specified 13.89 mg/mL
Quantitative

(Calculated)

Table 2: Solubility of Glyphosate Acid in Various Organic Solvents at 20°C

This data is presented as a strong proxy for the solubility of Glyphosate-d2-1.

Solvent Solubility (g/L)

Acetone 0.078[2]

Dichloromethane 0.233[2]

Ethyl Acetate 0.012[2]

Hexane 0.026[2]

Methanol 0.231[2]

Propane-2-ol 0.02[2]

Toluene 0.036[2]

Table 3: Solubility of Glyphosate Salts in Selected Organic Solvents
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Compound Solvent Temperature Solubility (g/L)

Glyphosate

Isopropylamine Salt
Dichloromethane 20°C 0.184[2]

Glyphosate

Isopropylamine Salt
Methanol 20°C 15.88[2]

Glyphosate

Ammonium Salt
Acetone 20°C 0.0023[2]

Glyphosate

Ammonium Salt
Methanol 20°C 0.159[2]

Glyphosate Potassium

Salt
Methanol 20°C 0.217[2]

The data clearly indicates that glyphosate and its deuterated form have very low solubility in

most organic solvents, which is consistent with their polar and zwitterionic nature. The solubility

is slightly higher in more polar organic solvents like methanol compared to non-polar solvents

like hexane and toluene. The salt forms of glyphosate exhibit different solubility profiles, with

the isopropylamine salt showing significantly higher solubility in methanol.

Experimental Protocols for Solubility Determination
Accurate determination of solubility is crucial for reliable research. Below are detailed

methodologies for key experiments related to solubility assessment.

Protocol 1: Shake-Flask Method (Adapted from OECD
Guideline 105)
The shake-flask method is a widely accepted technique for determining the solubility of a

substance.

Objective: To determine the saturation concentration of Glyphosate-d2-1 in a specific organic

solvent at a given temperature.

Materials:
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Glyphosate-d2-1 (solid)

Selected organic solvent (analytical grade)

Thermostatically controlled shaker or water bath

Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)

Analytical balance

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV

or MS) for quantification.

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of solid Glyphosate-d2-1 to a known volume of the organic

solvent in a flask. The excess solid is crucial to ensure that the solution reaches

saturation.

Seal the flask to prevent solvent evaporation.

Place the flask in a thermostatically controlled shaker or water bath set to the desired

temperature (e.g., 20°C).

Agitate the mixture for a sufficient period to allow equilibrium to be reached. Preliminary

tests should be conducted to determine the time required to reach equilibrium (e.g., 24,

48, and 72 hours).

Phase Separation:

After equilibration, allow the mixture to stand at the constant temperature to let the

undissolved solid settle.
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Separate the saturated solution from the excess solid by either centrifugation or filtration.

This step must be performed quickly and at the same temperature as the equilibration to

avoid any change in solubility.

Quantification:

Take a known aliquot of the clear, saturated solution.

Dilute the aliquot with a suitable solvent to a concentration within the working range of the

analytical method.

Analyze the diluted solution using a validated HPLC method to determine the

concentration of Glyphosate-d2-1.

Prepare a calibration curve using standards of known Glyphosate-d2-1 concentrations to

quantify the amount in the sample.

Calculation:

Calculate the solubility in g/L or mg/mL using the determined concentration and the dilution

factor.

Protocol 2: Laser Technique for Solubility in Aqueous-
Organic Mixtures
This method was described for determining the solubility of glyphosate in aqueous mixtures of

alcohols and can be adapted for other systems.[3][4]

Objective: To determine the solubility of Glyphosate-d2-1 in a binary solvent system by

monitoring the dissolution of the solid.

Apparatus:

Jacketed glass vessel with a magnetic stirrer

Thermostat to control the temperature of the jacketed vessel

Laser source and a photodetector to measure the intensity of the transmitted light
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Analytical balance

Procedure:

System Setup:

A known mass of the solvent mixture is placed in the jacketed glass vessel, and the

temperature is maintained by the thermostat.

The laser beam is passed through the solution, and the intensity of the transmitted light is

measured by the photodetector.

Dissolution Monitoring:

A small, known mass of Glyphosate-d2-1 is added to the solvent.

As the solid dissolves, the solution becomes clearer, and the intensity of the transmitted

laser light increases.

Continue adding small, known amounts of Glyphosate-d2-1 and stirring until the intensity

of the transmitted light no longer returns to its maximum value after a reasonable time,

indicating that the solution is saturated and undissolved particles remain.

Data Analysis:

The total mass of Glyphosate-d2-1 dissolved in the known mass of the solvent at

saturation is used to calculate the solubility.

Visualizations
Workflow for the Shake-Flask Solubility Determination
Method
The following diagram illustrates the key steps in the shake-flask method for determining the

solubility of a solid compound in a liquid solvent.
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Shake-Flask Solubility Determination Workflow

Preparation
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End
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Caption: Workflow of the Shake-Flask Method for Solubility Determination.
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This guide provides a foundational understanding of the solubility of Glyphosate-d2-1 in

organic solvents, leveraging the available data for its non-deuterated analogue. The detailed

experimental protocols offer a starting point for researchers to perform their own solubility

assessments. As more direct data for Glyphosate-d2-1 becomes available, this guide will be

updated to reflect the latest scientific findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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